Cas no 1223939-46-5 (2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 1223939-46-5
• MF: C₂₀H₁₉BrN₂O₂S
• MW: 431.346062898636
• CID: 5345059
• Update Time: 2025-10-30

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(2-ethyl-6-methylphenyl)acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide
• 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]thio}-N-(2-ethyl-6-methylphenyl)acetamide

• Inchi： 1S/C20H19BrN2O2S/c1-3-14-7-4-6-13(2)19(14)23-18(24)12-26-20-22-11-17(25-20)15-8-5-9-16(21)10-15/h4-11H,3,12H2,1-2H3,(H,23,24)
• InChI Key： ASNJTDRZHHBAPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN=C(O1)SCC(NC1C(C)=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 5.6
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

Comprehensive Analysis of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 1223939-46-5)

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide, with the CAS number 1223939-46-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of a 3-bromophenyl group and a sulfanylacetamide moiety enhances its potential as a versatile intermediate in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the oxazole ring or the acetamide side chain can lead to compounds with enhanced efficacy. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role.

The synthesis of CAS 1223939-46-5 involves multi-step organic reactions, including cyclization and sulfanylation processes. Its molecular weight and logP value make it suitable for pharmacokinetic studies, a hot topic in AI-driven drug design. Computational chemists often use molecular docking and QSAR modeling to predict its interactions with biological targets, addressing common search queries like "how to optimize oxazole-based drug candidates."

Beyond pharmaceuticals, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide has potential applications in agrochemicals. Its brominated aromatic system may contribute to pesticidal properties, resonating with searches for "eco-friendly crop protection agents." The compound's stability under various pH conditions also makes it a candidate for formulation science studies.

From a commercial perspective, CAS 1223939-46-5 is available through specialty chemical suppliers, often listed under long-tail keywords such as "high-purity oxazole sulfanylacetamide derivatives." Quality control protocols emphasize HPLC purity and NMR validation, addressing industry concerns about batch-to-batch consistency—a frequent discussion point in pharma forums.

Environmental and regulatory aspects of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide are also critical. While not classified as hazardous, its biodegradability profile is under investigation, coinciding with the rise of green chemistry-related searches. Researchers are exploring catalytic degradation methods to align with sustainability goals.

In conclusion, 1223939-46-5 represents a compelling case study in functionalized heterocycles. Its dual applicability in life sciences and material innovation positions it as a valuable asset for R&D teams worldwide. As interest grows in AI-augmented molecular design, compounds like this will likely feature prominently in patent literature and high-impact journals.